Cas no 1537307-77-9 (5-(2,6-difluorophenyl)-1,3,4-oxadiazole-2-carboxylic acid)

• Product Name: 5-(2,6-difluorophenyl)-1,3,4-oxadiazole-2-carboxylic acid
• CAS No: 1537307-77-9
• MF: C₉H₄F₂N₂O₃
• MW: 226.136468887329
• MDL: MFCD26058931
• CID: 5243775
• PubChem ID: 23358699
• Update Time: 2026-03-08

5-(2,6-difluorophenyl)-1,3,4-oxadiazole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Oxadiazole-2-carboxylic acid, 5-(2,6-difluorophenyl)-
• 5-(2,6-difluorophenyl)-1,3,4-oxadiazole-2-carboxylic acid

• MDL： MFCD26058931
• Inchi： 1S/C9H4F2N2O3/c10-4-2-1-3-5(11)6(4)7-12-13-8(16-7)9(14)15/h1-3H,(H,14,15)
• InChI Key： RRKYWEKFWZNMRE-UHFFFAOYSA-N
• SMILES： O1C(C2=C(F)C=CC=C2F)=NN=C1C(O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 5-(2,6-difluorophenyl)-1,3,4-oxadiazole-2-carboxylic acid

5-(2,6-Difluorophenyl)-1,3,4-Oxadiazole-2-Carboxylic Acid: A Comprehensive Overview

5-(2,6-Difluorophenyl)-1,3,4-Oxadiazole-2-Carboxylic Acid (CAS No: 1537307-77-9) is a highly specialized organic compound with significant potential in various fields of chemical and pharmaceutical research. This compound is characterized by its unique structure, which combines a difluorophenyl group with a 1,3,4-oxadiazole ring system, making it a promising candidate for drug discovery and material science applications.

The difluorophenyl group in the molecule plays a crucial role in determining its physicochemical properties and biological activity. Recent studies have highlighted the importance of fluorine substitution in enhancing the stability and bioavailability of pharmaceutical compounds. The 1,3,4-oxadiazole ring, on the other hand, is known for its ability to act as a heterocyclic scaffold, facilitating interactions with biological targets such as enzymes and receptors.

Research into the synthesis of 5-(2,6-difluorophenyl)-1,3,4-oxadiazole-2-carboxylic acid has been a focal point for chemists due to its complex structure. Advanced methodologies such as microwave-assisted synthesis and catalytic cross-coupling reactions have been employed to optimize the production process. These techniques not only improve yield but also reduce the environmental footprint of the synthesis.

In terms of biological activity, this compound has shown remarkable potential in several therapeutic areas. Preclinical studies have demonstrated its efficacy as an antitumor agent, with mechanisms involving inhibition of key oncogenic pathways. Additionally, it exhibits anti-inflammatory properties, making it a potential candidate for treating chronic inflammatory diseases.

The application of 5-(2,6-difluorophenyl)-1,3,4-oxadiazole-2-carboxylic acid extends beyond pharmacology into materials science. Its unique electronic properties make it suitable for use in advanced materials such as organic semiconductors and sensors. Recent advancements in nanotechnology have further expanded its potential in these fields.

In conclusion, 5-(2,6-difluorophenyl)-1,3,4-oxadiazole-2-carboxylic acid (CAS No: 1537307-77-9) stands out as a versatile compound with diverse applications across multiple disciplines. Ongoing research continues to uncover new insights into its properties and potential uses, underscoring its importance in modern scientific exploration.